Cas no 57557-53-6 (Heptadecane, 5-methylene-)

• Product Name: Heptadecane, 5-methylene-
• CAS No: 57557-53-6
• MF: C₁₈H₃₆
• MW: 252.478446006775
• CID: 947216
• PubChem ID: 15555192
• Update Time: 2025-04-19

Heptadecane, 5-methylene- Chemical and Physical Properties

Names and Identifiers

• Heptadecane, 5-methylene-
• 5-Methyleneheptadecane
• LogP
• DB-326440
• DTXSID001314545
• 57557-53-6
• BMXMXVGOTFFUNV-UHFFFAOYSA-N

• Inchi： 1S/C18H36/c1-4-6-8-9-10-11-12-13-14-15-17-18(3)16-7-5-2/h3-17H2,1-2H3
• InChI Key： BMXMXVGOTFFUNV-UHFFFAOYSA-N
• SMILES： C(CCCCC(=C)CCCC)CCCCCCC

Computed Properties

• Exact Mass: 252.28188
• Monoisotopic Mass: 252.281701148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.787
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.443
• PSA: 0